3,5-Difluorobenzaldehyde
Cat. No. B1330607
Key on ui cas rn:
32085-88-4
M. Wt: 142.1 g/mol
InChI Key: ASOFZHSTJHGQDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][N:12]([CH:13]=[O:14])[CH3:15].[ClH:16].[F:2][c:3]1[cH:4][c:5]([Br:10])[cH:6][c:7]([F:9])[cH:8]1.[Mg:1].[O:17]1[CH2:18][CH2:19][CH2:20][CH2:21]1>>[F:2][c:3]1[cH:4][c:5]([CH:13]=[O:14])[cH:6][c:7]([F:9])[cH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
|
Smiles
|
CN(C)C=O
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Cl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Fc1cc(F)cc(Br)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Mg]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=Cc1cc(F)cc(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
